Cas no 450353-11-4 ((2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile
• CAS No: 450353-11-4
• MF: C₂₁H₁₉N₃OS
• MW: 361.46006321907
• CID: 6415950
• PubChem ID: 18558422
• Update Time: 2025-05-18

(2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile
• (Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(3-methoxyanilino)prop-2-enenitrile
• AKOS024599136
• F0760-1220
• (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile
• 450353-11-4
• (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]prop-2-enenitrile

• Inchi： 1S/C21H19N3OS/c1-3-15-7-9-16(10-8-15)20-14-26-21(24-20)17(12-22)13-23-18-5-4-6-19(11-18)25-2/h4-11,13-14,23H,3H2,1-2H3/b17-13-
• InChI Key： WIZKSLCCDHSFCS-LGMDPLHJSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)CC)N=C1/C(/C#N)=C\NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 361.12488341g/mol
• Monoisotopic Mass: 361.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 86.2Ų

Additional information on (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile

Research Briefing on (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile (CAS: 450353-11-4)

In recent years, the compound (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile (CAS: 450353-11-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, characterized by its unique thiazole and enenitrile structural motifs, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have demonstrated its efficacy in targeting specific tyrosine kinases involved in tumor proliferation and metastasis. The synthesis of this compound involves a multi-step process, with key intermediates being optimized for higher yield and purity, as reported in recent patents and peer-reviewed journals.

One of the most notable findings from recent research is the compound's ability to selectively inhibit the activity of certain oncogenic kinases while sparing normal cells, thereby reducing off-target effects. This selectivity is attributed to the compound's unique binding mode, as elucidated through X-ray crystallography and molecular docking studies. Furthermore, in vitro and in vivo studies have shown promising results in various cancer cell lines, including those resistant to conventional therapies.

In addition to its anticancer properties, (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile has also been explored for its potential in treating inflammatory and autoimmune diseases. Preliminary data suggest that the compound modulates key signaling pathways involved in immune response, making it a candidate for further development in this area.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to some of these challenges.

In conclusion, (2Z)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile represents a promising candidate for the development of novel therapeutics in oncology and immunology. Continued research efforts are essential to fully elucidate its mechanism of action and optimize its pharmacological profile for clinical use.